2-chloro-4-methoxy-1-methyl-1H-benzo[d]imidazole

• Molecular Formula: C9H9ClN2O
• Molecular Weight: 196.63 g/mol
• IUPAC Name: 2-chloro-4-methoxy-1-methylbenzimidazole
• InChI: InChI=1S/C9H9ClN2O/c1-12-6-4-3-5-7(13-2)8(6)11-9(12)10/h3-5H,1-2H3
• InChI Key: FWANLBBVRAGPOC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)OC)N=C1Cl

Description

2-chloro-4-methoxy-1-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C9H9ClN2O and its molecular weight is 196.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.7 g 4-methoxy-1-methyl-1,3-dihydrobenzimidazol-2-one are suspended in 15 ml phosphorus oxychloride. The reaction mixture is stirred for 3 hours at reflux temperature, slowly combined with ice water and made alkaline with conc. ammonia. The precipitated product is suction filtered. 3.6 g product are obtained as a solid. M.p=118-119° C.